Cas no 57527-78-3 (1-(1,3-benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 1-(1,3-benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 57527-78-3
• MF: C₁₆H₁₅NO₃S₂
• MW: 333.425201654434
• CID: 1003458
• PubChem ID: 3860329
• Update Time: 2025-10-28

1-(1,3-benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZOTHIAZOL-2-YL)ETHYL 4-METHYLBENZENESULFONATE
• 1-(1,3-benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate
• 1-(Benzo[d]thiazol-2-yl)ethyl 4-methylbenzenesulfonate
• CS-0350865
• AKOS027378335
• 57527-78-3
• DTXSID70397479
• EN300-10684
• Z56347515

• Inchi： 1S/C16H15NO3S2/c1-11-7-9-13(10-8-11)22(18,19)20-12(2)16-17-14-5-3-4-6-15(14)21-16/h3-10,12H,1-2H3
• InChI Key： LUFVVEPVDDTGQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 333.04945
• Monoisotopic Mass: 333.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1-(1,3-benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate

Compound CAS No. 57527-78-3: 1-(1,3-Benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate

1-(1,3-Benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate, also known by its CAS registry number 57527-78-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a methylbenzenesulfonate group. The benzothiazole ring, a heterocyclic aromatic compound, contributes to the compound's stability and reactivity, while the methylbenzenesulfonate group enhances its solubility and functional versatility.

The synthesis of 1-(1,3-Benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, making the synthesis more efficient and environmentally friendly.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for applications in drug delivery systems and polymer chemistry. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating its resistance to degradation under moderate environmental conditions.

The application of CAS No. 57527-78-3 spans across multiple industries. In the pharmaceutical sector, it has been utilized as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have highlighted its potential as a pro-drug delivery system due to its ability to release active pharmacophores under specific physiological conditions.

In materials science, this compound has found applications as a stabilizer in polymer formulations and as a precursor for advanced materials such as graphene oxide composites. Its role in enhancing the mechanical properties of polymers has been well-documented, with recent research focusing on its compatibility with biodegradable polymers for sustainable applications.

The environmental impact of 1-(1,3-Benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate has also been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. Efforts are underway to develop recycling strategies for this compound to minimize waste generation during industrial processes.

From a research perspective, the compound continues to be a focal point for exploring novel chemical transformations. Recent breakthroughs include its use as a catalyst in asymmetric synthesis reactions and its role in mediating metal-free cross-coupling reactions. These advancements underscore its potential as a valuable tool in organic synthesis.

In conclusion, CAS No. 57527-78-3, or 1-(1,3-Benzothiazol-2-yl)ethyl 4-methylbenzene-1-sulfonate, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with ongoing research into its properties and uses, positions it as an essential component in modern chemical innovation.